Cas no 1805182-69-7 (2-(Chloromethyl)-4-cyano-5-(difluoromethyl)-3-iodopyridine)

• Product Name: 2-(Chloromethyl)-4-cyano-5-(difluoromethyl)-3-iodopyridine
• CAS No: 1805182-69-7
• MF: C₈H₄ClF₂IN₂
• MW: 328.485039710999
• CID: 4876302
• Update Time: 2025-07-23

2-(Chloromethyl)-4-cyano-5-(difluoromethyl)-3-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-4-cyano-5-(difluoromethyl)-3-iodopyridine

• Inchi： 1S/C8H4ClF2IN2/c9-1-6-7(12)4(2-13)5(3-14-6)8(10)11/h3,8H,1H2
• InChI Key： ZGWRCNDJPMHYEC-UHFFFAOYSA-N
• SMILES： IC1C(CCl)=NC=C(C(F)F)C=1C#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 243
• XLogP3: 2.3
• Topological Polar Surface Area: 36.7

Additional information on 2-(Chloromethyl)-4-cyano-5-(difluoromethyl)-3-iodopyridine

Comprehensive Overview of 2-(Chloromethyl)-4-cyano-5-(difluoromethyl)-3-iodopyridine (CAS No. 1805182-69-7)

2-(Chloromethyl)-4-cyano-5-(difluoromethyl)-3-iodopyridine (CAS No. 1805182-69-7) is a highly specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyridine derivative family, characterized by its unique substitution pattern, including chloromethyl, cyano, difluoromethyl, and iodo functional groups. Its molecular structure makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of novel crop protection agents and drug discovery applications.

In recent years, the demand for halogenated pyridines like 2-(Chloromethyl)-4-cyano-5-(difluoromethyl)-3-iodopyridine has surged due to their versatility in cross-coupling reactions and medicinal chemistry. Researchers are particularly interested in its potential role in designing next-generation pesticides and antimicrobial agents, addressing global challenges such as food security and antibiotic resistance. The compound's iodo and chloromethyl groups offer excellent reactivity for further functionalization, making it a cornerstone in organic synthesis.

From a synthetic chemistry perspective, CAS No. 1805182-69-7 is often utilized in palladium-catalyzed reactions, such as Suzuki-Miyaura and Sonogashira couplings, which are pivotal in constructing complex molecular architectures. Its cyano group also enables transformations into carboxylic acids, amides, and other derivatives, expanding its utility in drug design. The difluoromethyl moiety is particularly noteworthy, as it mimics the metabolic stability of fluorine-containing drugs, a hot topic in modern pharmaceuticals.

Environmental and sustainability-focused applications of this compound are also emerging. With increasing regulatory pressure on traditional agrochemicals, researchers are exploring 2-(Chloromethyl)-4-cyano-5-(difluoromethyl)-3-iodopyridine as a building block for eco-friendly pesticides. Its potential to reduce environmental persistence while maintaining efficacy aligns with the green chemistry movement, a trending topic in scientific communities and industry forums.

Analytical characterization of this compound typically involves advanced techniques such as NMR spectroscopy, HPLC-MS, and X-ray crystallography, ensuring high purity and structural integrity. These methods are critical for quality control in industrial-scale production, where consistency is paramount. The compound's stability under various conditions also makes it suitable for long-term storage, a practical advantage for laboratory use.

In summary, 2-(Chloromethyl)-4-cyano-5-(difluoromethyl)-3-iodopyridine (CAS No. 1805182-69-7) represents a multifaceted tool for chemical innovation. Its applications span pharmaceuticals, agrochemicals, and material science, reflecting the growing intersection of these fields. As research continues to uncover new uses, this compound is poised to remain a high-demand chemical in both academic and industrial settings.